Cas no 1805716-49-7 (3-(3-Bromopropyl)-5-mercaptomandelic acid)

• Product Name: 3-(3-Bromopropyl)-5-mercaptomandelic acid
• CAS No: 1805716-49-7
• MF: C₁₁H₁₃BrO₃S
• MW: 305.188121557236
• CID: 4940398
• Update Time: 2025-06-22

3-(3-Bromopropyl)-5-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-5-mercaptomandelic acid

• Inchi： 1S/C11H13BrO3S/c12-3-1-2-7-4-8(6-9(16)5-7)10(13)11(14)15/h4-6,10,13,16H,1-3H2,(H,14,15)
• InChI Key： BLCNVUSFUVAAJY-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C(C(=O)O)O)C=1)S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 58.5

Additional information on 3-(3-Bromopropyl)-5-mercaptomandelic acid

Introduction to 3-(3-Bromopropyl)-5-mercaptomandelic Acid (CAS No. 1805716-49-7) and Its Emerging Applications in Chemical Biology

3-(3-Bromopropyl)-5-mercaptomandelic acid, identified by the chemical identifier CAS No. 1805716-49-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to the class of α-hydroxy acid derivatives, characterized by the presence of both a hydroxyl and a thiol group, which makes it a versatile intermediate in synthetic chemistry and a promising candidate for drug development. The introduction of a bromopropyl side chain at the third position enhances its reactivity, enabling further functionalization and exploration of its biological activities.

The thiol group in 3-(3-Bromopropyl)-5-mercaptomandelic acid is particularly noteworthy, as thiols are well-known for their ability to participate in disulfide bond formation, which is a critical mechanism in protein structure stabilization and redox signaling pathways. This feature positions the compound as a valuable tool for studying protein-protein interactions and for designing molecules that can modulate cellular redox homeostasis. Moreover, the bromopropyl moiety provides a handle for further chemical modifications, such as cross-linking or coupling reactions, making it an attractive scaffold for the development of novel biomaterials and therapeutic agents.

In recent years, there has been growing interest in α-hydroxy acid derivatives due to their role in various biological processes and their potential as pharmacological intermediates. 3-(3-Bromopropyl)-5-mercaptomandelic acid has been explored in several preclinical studies for its potential applications in inflammation modulation, wound healing, and even as a precursor for more complex drug molecules. The compound’s ability to act as a precursor for sulfonamide derivatives has also been highlighted in several research papers, where it has been used to synthesize novel sulfonamides with enhanced bioavailability and targeted action.

One of the most exciting aspects of 3-(3-Bromopropyl)-5-mercaptomandelic acid is its potential in the development of targeted therapeutics. The combination of the thiol group and the bromopropyl side chain allows for precise modifications that can tailor the compound’s biological activity to specific therapeutic needs. For instance, researchers have investigated its use as a chelating agent for metal-based therapeutics, leveraging its thiol group to bind metal ions such as copper or zinc, which are known to play roles in various pathological conditions. This approach has shown promise in preliminary studies for conditions like neurodegenerative diseases and cancer.

The compound’s structural features also make it an interesting candidate for studying enzyme inhibition and activation. The presence of both hydroxyl and thiol groups provides multiple sites for interaction with enzymes, allowing researchers to design molecules that can selectively modulate enzymatic activity. This has implications not only in drug development but also in understanding metabolic pathways and disease mechanisms at a molecular level. Recent studies have demonstrated its potential as an inhibitor of certain kinases and phosphatases, which are key enzymes involved in signal transduction pathways associated with diseases such as cancer and autoimmune disorders.

From a synthetic chemistry perspective, 3-(3-Bromopropyl)-5-mercaptomandelic acid serves as an excellent building block for constructing more complex molecules. Its reactivity allows for diverse transformations, including nucleophilic substitution reactions at the bromine atom, oxidation or reduction of the thiol group, and condensation reactions with other functional groups. These properties have made it a valuable asset in medicinal chemistry libraries, where it is used to generate novel compounds with tailored pharmacological profiles. The ease with which this compound can be modified has also facilitated its use in high-throughput screening programs aimed at identifying new drug candidates.

The pharmaceutical industry has taken note of the potential of 3-(3-Bromopropyl)-5-mercaptomandelic acid due to its versatility and biocompatibility. Several companies have included this compound in their research pipelines for developing new treatments targeting various diseases. Its role as an intermediate in synthesizing more complex drug molecules has been particularly emphasized, where it contributes to improving drug solubility, bioavailability, and target specificity. Additionally, its ability to form stable disulfide bonds has made it useful in stabilizing protein-based therapeutics during formulation and storage.

In conclusion,3-(3-Bromopropyl)-5-mercaptomandelic acid (CAS No. 1805716-49-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—combining an α-hydroxy acid backbone with a thiol group and a bromopropyl side chain—make it an invaluable tool for studying biological processes at the molecular level and for designing novel therapeutic agents. As research continues to uncover new applications for this compound,3-(3-Bromopropyl)-5-mercaptomandelic acid is poised to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.